N-{2-[2-(4-tert-butylphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine

• IUPAC Name: (E)-1-[2-[2-(4-tert-butylphenoxy)ethoxy]phenyl]-N-(1,2,4-triazol-4-yl)methanimine
• InChI: InChI=1S/C21H24N4O2/c1-21(2,3)18-8-10-19(11-9-18)26-12-13-27-20-7-5-4-6-17(20)14-24-25-15-22-23-16-25/h4-11,14-16H,12-13H2,1-3H3/b24-14+
• InChI Key: GAZPRIHBMINNAA-ZVHZXABRSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)OCCOC2=CC=CC=C2C=NN3C=NN=C3
• Isomeric SMILES: CC(C)(C)C1=CC=C(C=C1)OCCOC2=CC=CC=C2/C=N/N3C=NN=C3
• Molecular Formula: C21H24N4O2
• Molecular Weight: 364.4 g/mol

Description

N-{2-[2-(4-tert-butylphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine, also known as TAK-242, is a small molecule inhibitor that has been extensively studied in scientific research. It is a selective Toll-like receptor 4 (TLR4) signaling inhibitor that has shown potential as a therapeutic agent for various diseases.

Mechanism of Action

N-{2-[2-(4-tert-butylphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine selectively inhibits TLR4 signaling by binding to the intracellular domain of TLR4 and preventing the recruitment of adaptor molecules. This results in the inhibition of downstream signaling pathways, including the activation of nuclear factor-kappa B (NF-κB) and the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
N-{2-[2-(4-tert-butylphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). It has also been shown to reduce the severity of sepsis in animal models by inhibiting TLR4 signaling. N-{2-[2-(4-tert-butylphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine has also been shown to have anti-tumor effects by inhibiting TLR4 signaling in cancer cells.

Advantages and Limitations for Lab Experiments

N-{2-[2-(4-tert-butylphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It is also highly selective for TLR4 signaling, which makes it a useful tool for studying TLR4 signaling in various diseases. However, N-{2-[2-(4-tert-butylphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine has some limitations. It has low solubility in water, which can make it difficult to use in some experiments. It is also relatively expensive, which can limit its use in some labs.

Future Directions

There are several future directions for the study of N-{2-[2-(4-tert-butylphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine. One direction is to investigate its potential therapeutic applications in various diseases, including sepsis, autoimmune diseases, and cancer. Another direction is to study its mechanism of action in more detail, including its interaction with other proteins involved in TLR4 signaling. Additionally, the development of more potent and selective TLR4 inhibitors based on N-{2-[2-(4-tert-butylphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine could lead to the discovery of new therapeutic agents.

Scientific Research Applications

N-{2-[2-(4-tert-butylphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine has been extensively studied in scientific research for its potential therapeutic applications. It has been shown to inhibit TLR4 signaling, which is involved in the innate immune response. TLR4 signaling is implicated in various diseases, including sepsis, autoimmune diseases, and cancer. N-{2-[2-(4-tert-butylphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine has shown potential as a therapeutic agent for these diseases.